Cas no 2580203-04-7 (1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-pyrano[4,3-b]pyridine-3-carboxylic acid)

• Product Name: 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-pyrano[4,3-b]pyridine-3-carboxylic acid
• CAS No: 2580203-04-7
• MF: C₂₄H₂₅NO₅
• MW: 407.459007024765
• CID: 6386924
• PubChem ID: 165886329
• Update Time: 2025-10-29

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-pyrano[4,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-pyrano[4,3-b]pyridine-3-carboxylic acid
• 2580203-04-7
• EN300-7425869

• Inchi： 1S/C24H25NO5/c26-23(27)15-11-16-13-29-10-9-22(16)25(12-15)24(28)30-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-22H,9-14H2,(H,26,27)
• InChI Key： QQGBBEBRLIAULR-UHFFFAOYSA-N
• SMILES： O1CCC2C(C1)CC(C(=O)O)CN2C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 407.17327290g/mol
• Monoisotopic Mass: 407.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-pyrano[4,3-b]pyridine-3-carboxylic acid

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-pyrano[4,3-b]pyridine-3-carboxylic acid

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-pyrano[4,3-b]pyridine-3-carboxylic acid is a complex organic compound with the CAS registry number 2580203-04-7. This compound belongs to the class of fluorenylmethoxycarbonyl (Fmoc) derivatives, which are widely used in peptide synthesis and other organic chemical reactions. The structure of this compound is characterized by a fluorenylmethoxycarbonyl group attached to an octahydro-1H-pyrano[4,3-b]pyridine ring system, with a carboxylic acid functional group at the 3-position.

The synthesis of this compound typically involves multi-step reactions, including the formation of the fluorenylmethoxycarbonyl group and its subsequent coupling with the pyrano[4,3-b]pyridine derivative. Recent advancements in asymmetric catalysis and green chemistry have enabled more efficient and environmentally friendly methods for synthesizing such compounds. For instance, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to streamline the production process while maintaining high yields and purity.

The Fmoc group is a well-known protecting group in peptide chemistry due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to a bicyclic structure, which adds complexity to its reactivity and potential applications. The octahydro-1H-pyrano[4,3-b]pyridine ring system is a fused bicyclic structure that combines features of both pyran and pyridine moieties, making it a versatile scaffold for further functionalization.

Recent studies have highlighted the potential of this compound as a precursor for drug delivery systems and bioactive molecules. For example, researchers have investigated its use as a building block for constructing peptidomimetics with enhanced pharmacokinetic properties. Additionally, its unique structure has been explored for applications in materials science, such as in the development of novel polymers and supramolecular assemblies.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. Its ability to act as a substrate or inhibitor in enzymatic reactions makes it a valuable tool in drug discovery efforts. Furthermore, the carboxylic acid group at the 3-position provides an additional site for functionalization, enabling researchers to modify its properties for specific applications.

The development of efficient analytical methods for characterizing this compound has also been an area of active research. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm its structure and purity. These advancements have significantly improved the accuracy and reproducibility of analytical data, facilitating further studies on its properties.

In conclusion, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-pyrano[4,3-b]pyridine-3-carboxylic acid represents a valuable addition to the arsenal of organic compounds used in modern chemical research. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a key player in various fields ranging from peptide synthesis to drug discovery. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow further.